5-ethyl-3-oxo-2-phenyl-N-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
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Description
5-ethyl-3-oxo-2-phenyl-N-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C18H20N4O2 and its molecular weight is 324.384. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Research on compounds structurally related to "5-ethyl-3-oxo-2-phenyl-N-propyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide" has focused on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives. These derivatives have been investigated for their potential as anticancer and anti-5-lipoxygenase agents, indicating a significant interest in their therapeutic applications (Rahmouni et al., 2016).
Antimicrobial and Antifungal Applications
Another avenue of research explores the preparation and reactions of specific pyrazoline and pyrimidine derivatives for their antimicrobial and antifungal properties. These compounds have shown promising results in inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as yeast-like and filamentous fungi, demonstrating their potential in addressing various microbial infections (Youssef et al., 2011).
Antitumor Activity
Further studies have also focused on the synthesis and in vitro cytotoxic activity of new pyrazolo[1,5-a]pyrimidines and related Schiff bases. These compounds were evaluated against several cancer cell lines, including Ehrlich Ascites Carcinoma (EAC) cells, showing significant antitumor potential. This suggests the relevance of these chemical structures in developing new anticancer drugs (Hassan et al., 2014).
Enzymatic Activity Enhancement
Another intriguing application involves the use of pyrazolopyrimidinyl keto-esters in enhancing the enzymatic activity of cellobiase, an enzyme relevant in various industrial and biotechnological processes. The synthesis and cyclization reactions with these compounds have led to the discovery of novel substances that positively affect cellobiase's reactivity, opening new paths in enzymology and biocatalysis research (Abd et al., 2008).
Properties
IUPAC Name |
5-ethyl-3-oxo-2-phenyl-N-propylpyrazolo[4,3-c]pyridine-7-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N4O2/c1-3-10-19-17(23)14-11-21(4-2)12-15-16(14)20-22(18(15)24)13-8-6-5-7-9-13/h5-9,11-12H,3-4,10H2,1-2H3,(H,19,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBZGFQUUHBXLRR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CN(C=C2C1=NN(C2=O)C3=CC=CC=C3)CC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N4O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.